Cas no 1240572-20-6 (3,5-Dibromo-1-heptyl-1H-1,2,4-triazole)

• Product Name: 3,5-Dibromo-1-heptyl-1H-1,2,4-triazole
• CAS No: 1240572-20-6
• MF: C₉H₁₅Br₂N₃
• MW: 325.043500185013
• MDL: MFCD16811128
• CID: 4690345
• Update Time: 2025-06-13

3,5-Dibromo-1-heptyl-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 3,5-Dibromo-1-heptyl-1H-1,2,4-triazole

• MDL： MFCD16811128
• Inchi： 1S/C9H15Br2N3/c1-2-3-4-5-6-7-14-9(11)12-8(10)13-14/h2-7H2,1H3
• InChI Key： VHFPYVIUNDJTAW-UHFFFAOYSA-N
• SMILES： BrC1=NC(=NN1CCCCCCC)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 157
• Topological Polar Surface Area: 30.7

Additional information on 3,5-Dibromo-1-heptyl-1H-1,2,4-triazole

Recent Advances in the Study of 3,5-Dibromo-1-heptyl-1H-1,2,4-triazole (CAS: 1240572-20-6)

3,5-Dibromo-1-heptyl-1H-1,2,4-triazole (CAS: 1240572-20-6) is a brominated triazole derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various applications, including antimicrobial agents, enzyme inhibitors, and as a building block in the synthesis of more complex bioactive molecules. The presence of bromine atoms and the heptyl chain in its structure contributes to its distinct chemical properties and biological activities.

Recent studies have focused on elucidating the mechanism of action of 3,5-Dibromo-1-heptyl-1H-1,2,4-triazole, particularly its interactions with biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory effects against certain bacterial enzymes, making it a candidate for the development of novel antibiotics. The study utilized X-ray crystallography and molecular docking simulations to reveal the binding mode of the compound within the active site of the target enzyme, providing valuable insights for structure-based drug design.

In addition to its antimicrobial properties, 3,5-Dibromo-1-heptyl-1H-1,2,4-triazole has also been investigated for its potential in cancer therapy. A preclinical study conducted by researchers at a leading pharmaceutical institute reported that the compound induces apoptosis in certain cancer cell lines by modulating key signaling pathways. The study highlighted the compound's selectivity towards cancer cells, sparing normal cells, which is a critical factor in reducing side effects in potential therapeutic applications.

The synthesis and optimization of 3,5-Dibromo-1-heptyl-1H-1,2,4-triazole have also been areas of active research. A recent publication in Organic & Biomolecular Chemistry described an improved synthetic route that enhances the yield and purity of the compound. The authors employed advanced catalytic methods and green chemistry principles to minimize environmental impact, aligning with the growing emphasis on sustainable drug development practices.

Despite these promising findings, challenges remain in the development of 3,5-Dibromo-1-heptyl-1H-1,2,4-triazole as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further research. Ongoing studies are exploring structural modifications and formulation strategies to overcome these limitations and unlock the full potential of this compound.

In conclusion, 3,5-Dibromo-1-heptyl-1H-1,2,4-triazole (CAS: 1240572-20-6) represents a versatile and promising molecule in the realm of chemical biology and medicinal chemistry. Its diverse biological activities and potential applications underscore the importance of continued research in this area. Future studies should focus on translational research to bridge the gap between laboratory findings and clinical applications, ultimately contributing to the development of novel therapeutics.